Cas no 1098635-75-6 (3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid)

• Product Name: 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid
• CAS No: 1098635-75-6
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5471450
• PubChem ID: 18581191
• Update Time: 2025-10-18

3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1098635-75-6
• 4-(4-hydroxy-2-methylanilino)-2-(2-methylpropylamino)-4-oxobutanoic acid
• 4-((4-hydroxy-2-methylphenyl)amino)-2-(isobutylamino)-4-oxobutanoic acid
• F2721-0733
• AKOS005143504
• 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid

• Inchi： 1S/C15H22N2O4/c1-9(2)8-16-13(15(20)21)7-14(19)17-12-5-4-11(18)6-10(12)3/h4-6,9,13,16,18H,7-8H2,1-3H3,(H,17,19)(H,20,21)
• InChI Key： BKLMIUSXTHDNIT-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C=CC(=CC=1C)O)=O)NCC(C)C)=O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid

3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid (CAS No. 1098635-75-6): An Overview

3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid (CAS No. 1098635-75-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as HMPA, is a derivative of propanoic acid and features a unique combination of functional groups that contribute to its biological activity.

The structure of 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid includes a hydroxy group, a methyl group, and an amine group, which are crucial for its interactions with biological targets. The hydroxy group at the 4-position of the phenyl ring and the carbamoyl group attached to the propanoic acid backbone provide the compound with specific binding properties, making it a promising candidate for drug development.

Recent studies have focused on the pharmacological properties of HMPA. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that HMPA can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HMPA could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid has shown promise in neuroprotective studies. Research has indicated that HMPA can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a neuroprotective agent.

The mechanism of action of HMPA is multifaceted. It has been shown to modulate various signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, which plays a central role in inflammation and immune responses. By inhibiting NF-κB activation, HMPA can reduce the expression of pro-inflammatory genes and mitigate inflammatory responses. Furthermore, HMPA has been found to upregulate the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, thereby providing additional protection against oxidative damage.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid in human subjects. Preliminary results from phase I trials have shown that HMPA is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid has also been studied for its use in chemical synthesis. Its unique structure makes it a versatile intermediate for the preparation of other bioactive compounds. Researchers have utilized HMPA as a building block in the synthesis of novel derivatives with enhanced biological activities, expanding its utility in drug discovery and development.

The synthesis of 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid involves several steps, including the formation of the carbamoyl group through amidation reactions and the introduction of the amine group via reductive amination. Optimizing these synthetic routes is crucial for improving yield and purity, which are essential for large-scale production.

In conclusion, 3-[(4-hydroxy-2-methylphenyl)carbamoyl]-2-[(2-methylpropyl)amino]propanoic acid (CAS No. 1098635-75-6) is a promising compound with diverse applications in medicinal chemistry. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for drug development, while its versatility as a synthetic intermediate highlights its importance in chemical research. Ongoing studies continue to uncover new insights into the mechanisms and potential uses of this compound, contributing to advancements in both therapeutic treatments and chemical synthesis.